Dimethyl 4,4'-ethylenedibenzoate
Overview
Description
Dimethyl 4,4'-ethylenedibenzoate (DEB) is an organic compound belonging to the family of dibenzoates. It is a colorless solid with a melting point of 81-83 °C and a boiling point of 253-255 °C. DEB is used as a reactant in the synthesis of various organic compounds, as a plasticizer in polymers, and as an antioxidant and stabilizer in the rubber and plastic industries. In the laboratory, DEB is used in the synthesis of various organic compounds, such as polymers and plasticizers.
Mechanism of Action
Dimethyl 4,4'-ethylenedibenzoate acts as an antioxidant by scavenging free radicals and preventing their formation. It also acts as a stabilizer by inhibiting the oxidation of organic compounds, such as polymers and plasticizers. In addition, Dimethyl 4,4'-ethylenedibenzoate acts as a plasticizer, allowing the formation of flexible polymers with improved physical properties.
Biochemical and Physiological Effects
Dimethyl 4,4'-ethylenedibenzoate has been shown to have antioxidant and anti-inflammatory effects in vitro. It has also been shown to inhibit the oxidation of organic compounds, such as polymers and plasticizers. In addition, Dimethyl 4,4'-ethylenedibenzoate has been shown to have anti-bacterial and anti-fungal effects.
Advantages and Limitations for Lab Experiments
The main advantage of using Dimethyl 4,4'-ethylenedibenzoate in laboratory experiments is that it is relatively inexpensive and easy to obtain. It is also highly reactive and can be used in a variety of reactions. However, Dimethyl 4,4'-ethylenedibenzoate has some limitations, such as its low solubility in water and its low vapor pressure.
Future Directions
There are several potential future directions for the use of Dimethyl 4,4'-ethylenedibenzoate in scientific research. These include its use in the synthesis of new materials, such as polymers and plasticizers, as well as its use in the development of new pharmaceuticals. In addition, Dimethyl 4,4'-ethylenedibenzoate could be used in the development of new catalysts and in the production of biofuels. Finally, Dimethyl 4,4'-ethylenedibenzoate could be used in the synthesis of new dyes and other organic compounds.
Synthesis Methods
Dimethyl 4,4'-ethylenedibenzoate is synthesized from 4,4'-dibromobenzene, which is reacted with sodium ethoxide in ethanol. The reaction is carried out in a solvent mixture of ethanol and diethyl ether. The reaction produces sodium bromide and Dimethyl 4,4'-ethylenedibenzoate. The reaction is shown below:
4,4'-dibromobenzene + sodium ethoxide → sodium bromide + Dimethyl 4,4'-ethylenedibenzoate
Scientific Research Applications
Dimethyl 4,4'-ethylenedibenzoate is used in various scientific research applications, such as in the synthesis of organic compounds, as a plasticizer in polymers, and as an antioxidant and stabilizer in the rubber and plastic industries. It is also used in the synthesis of other dibenzoates and their derivatives, as well as in the synthesis of polymers-based materials. In addition, Dimethyl 4,4'-ethylenedibenzoate is used in the synthesis of pharmaceuticals, such as non-steroidal anti-inflammatory drugs (NSAIDs).
properties
IUPAC Name |
methyl 4-[2-(4-methoxycarbonylphenyl)ethyl]benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18O4/c1-21-17(19)15-9-5-13(6-10-15)3-4-14-7-11-16(12-8-14)18(20)22-2/h5-12H,3-4H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VCKIQSATAZPKJV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)CCC2=CC=C(C=C2)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00343621 |
Source
|
| Record name | Benzoic acid, 4,4'-(1,2-ethanediyl)bis-, dimethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00343621 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dimethyl 4,4'-ethylenedibenzoate | |
CAS RN |
797-21-7 |
Source
|
| Record name | Benzoic acid, 4,4'-(1,2-ethanediyl)bis-, dimethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00343621 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4,4'-DIMETHYLENEBIS(METHYL BENZOATE) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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